Tellurium, tetrakis[bis(2-methylpropyl)carbamodithioato-kappaS,kappaS']-

• IUPAC Name: [tris[bis(2-methylpropyl)carbamothioylsulfanyl]-λ4-tellanyl] N,N-bis(2-methylpropyl)carbamodithioate
• InChI: InChI=1S/C36H72N4S8Te/c1-25(2)17-37(18-26(3)4)33(41)45-49(46-34(42)38(19-27(5)6)20-28(7)8,47-35(43)39(21-29(9)10)22-30(11)12)48-36(44)40(23-31(13)14)24-32(15)16/h25-32H,17-24H2,1-16H3
• InChI Key: WPRGVVIQRWCHNU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC(C)C)C(=S)S[Te](SC(=S)N(CC(C)C)CC(C)C)(SC(=S)N(CC(C)C)CC(C)C)SC(=S)N(CC(C)C)CC(C)C
• Molecular Formula: C36H72N4S8Te
• DSSTOX Substance ID: DTXSID1074389
• Molecular Weight: 945.1 g/mol
• CAS No.: 104276-82-6

Description

Biological Activity

Tellurium, tetrakis[bis(2-methylpropyl)carbamodithioato-kappaS,kappaS']- is a complex organotellurium compound that has garnered attention for its unique biological activities. This article explores its biological effects, mechanisms of action, and potential therapeutic applications, drawing on various research studies and findings.

Overview of Tellurium Compounds

Tellurium (Te) is a metalloid belonging to the chalcogen group, often characterized by its toxicity and lack of known essential biological functions. However, certain tellurium compounds exhibit significant biological activities, including antimicrobial and anticancer properties. The compound in focus, tetrakis[bis(2-methylpropyl)carbamodithioato-kappaS,kappaS']-, is part of a class that interacts with biological systems through specific chemical mechanisms.

Mechanisms of Biological Activity

• Interaction with Enzymes :
  • Tellurium compounds have been shown to inhibit enzymes such as squalene monooxygenase, which is crucial for cholesterol biosynthesis. This inhibition can lead to demyelination in peripheral nerves due to disrupted cholesterol synthesis .
  • The interaction with cysteine proteases is particularly noteworthy; tellurium derivatives can inactivate these enzymes by binding to their thiol groups. This mechanism may underlie some therapeutic effects observed in cancer treatment .
• Oxidative Stress :
  • The oxidizing properties of tellurium compounds can generate reactive oxygen species (ROS), contributing to cellular damage. However, some organisms have developed resistance mechanisms to mitigate this toxicity, such as the reduction of tellurite to less harmful elemental tellurium .
• Antimicrobial Properties :
  • Tellurium compounds exhibit antimicrobial activity against various bacterial strains. For instance, studies have indicated that organotellurium compounds can inhibit the growth of pathogenic bacteria by disrupting their cellular processes .

Table 1: Summary of Biological Activities of Tellurium Compounds

Activity Type	Description	References
Enzyme Inhibition	Inhibition of squalene monooxygenase and cysteine proteases	,
Antimicrobial Effects	Inhibition of pathogenic bacteria growth	,
Oxidative Stress Induction	Generation of reactive oxygen species leading to cellular damage	,
Resistance Mechanisms	Reduction of tellurite by certain bacteria to mitigate toxicity

Case Study: Anticancer Potential

A study investigated the effects of organotellurium compounds on cancer cell lines, demonstrating that these compounds could induce apoptosis in cancer cells through ROS generation and subsequent oxidative stress pathways. This suggests a potential role for tellurium-based therapies in oncology .

Scientific Research Applications

Biological Activities

Tellurium compounds are known for their diverse biological activities, which can be both beneficial and toxic depending on their concentration and form. Research has shown that tellurium compounds can interact with biological systems through specific chemical interactions with thiol groups in proteins, leading to various physiological effects:

• Antimicrobial Properties : Studies indicate that tellurium compounds exhibit antimicrobial activity against a range of bacteria by disrupting cellular processes. For instance, tellurite ions have been shown to induce oxidative stress in bacterial cells, leading to cell death .
• Enzyme Inhibition : Tellurium derivatives can inhibit certain enzymes, particularly cysteine proteases. This inhibition is attributed to the interaction of tellurium with the thiol catalytic sites of these enzymes . Such properties suggest potential applications in developing antimicrobial agents or enzyme inhibitors.
• Antitumor Activity : Some tellurium compounds have demonstrated antitumor properties by modulating cell signaling pathways and inducing apoptosis in cancer cells. For example, studies have highlighted the enhanced cytotoxic effects of tellurium complexes when used in conjunction with cyclodextrins, improving drug solubility and bioavailability .

Environmental Applications

Tellurium compounds also play a significant role in environmental science, particularly in bioremediation:

• Bioremediation of Tellurite : Certain microbial strains possess the ability to reduce toxic tellurite ions to less harmful elemental tellurium. This bioreduction process is promising for the remediation of contaminated water sources . The use of genetically engineered bacteria that express tellurite resistance determinants has been explored to enhance uptake and reduction efficiency.
• Phytoremediation : Plants capable of accumulating tellurium from contaminated soils have been studied for their potential to clean up environments polluted with heavy metals and metalloids . The incorporation of tellurium into plant systems may also influence plant growth and metabolism.

Industrial Applications

The unique properties of tellurium complexes make them suitable for various industrial applications:

• Catalysts : Tellurium-based compounds are being investigated as catalysts in organic synthesis due to their ability to facilitate reactions under mild conditions . Their stability and reactivity can be advantageous in developing more efficient chemical processes.
• Nonlinear Optical Materials : Some tellurium dithiocarbamate compounds exhibit nonlinear optical properties, making them candidates for use in photonic devices . These materials can be utilized in laser technology and other optical applications.

Case Study 1: Antimicrobial Efficacy

A study conducted on the antimicrobial efficacy of tellurium dithiocarbamate complexes demonstrated significant inhibition against various bacterial strains. The results indicated that these complexes could serve as potential alternatives to conventional antibiotics, particularly in treating resistant bacterial infections.

Case Study 2: Environmental Remediation

Research involving the use of engineered microbial strains for bioremediation highlighted the effectiveness of specific plasmid-borne determinants in facilitating the reduction of tellurite ions. This approach showed promise for large-scale applications in contaminated aquifers.

Summary Table

Application Area	Specific Use	Key Findings
Biological Activities	Antimicrobial agents	Effective against resistant bacteria
	Enzyme inhibitors	Inhibition of cysteine proteases
	Antitumor agents	Induced apoptosis in cancer cells
Environmental Science	Bioremediation	Reduction of toxic tellurite by microbial strains
	Phytoremediation	Accumulation of tellurium by plants
Industrial Applications	Catalysts	Facilitated organic synthesis
	Nonlinear optical materials	Potential use in photonic devices

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Molecular Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Central Metal	Ligand Type
Tetrakis[bis(2-methylpropyl)dithiocarbamato]Te	104276-82-6	C₃₆H₇₂N₄S₈Te	964.22	Te(IV)	Diisobutyldithiocarbamate
Dichlorodi-1-naphthalenyltellurium(IV)	4537-23-9	C₂₀H₁₄Cl₂Te	463.87	Te(IV)	1-Naphthyl/Chloride
Tetrakis(2-methylphenyl)plumbane	67759-29-9	C₂₈H₂₈Pb	597.71	Pb(IV)	2-Methylphenyl

Research Findings and Gaps

• Toxicity Mechanisms : Tellurium dithiocarbamates likely induce oxidative stress via thiol-binding, akin to tellurites, but their bulkier ligands may reduce cellular uptake .
• Resistance Genes: Bacterial tellurite resistance (e.g., ter clusters) is well-documented, but resistance to organotellurium compounds remains unstudied .
• Environmental Persistence: Storage parameters (e.g., TELLURUM TE.TOT. UG/L in ) suggest environmental monitoring is critical, yet data on organotellurium degradation pathways are lacking .